anhydrolevuglandin E2
anhydrolevuglandin E2
Brand Name:
Vulcanchem
CAS No.:
121843-91-2
VCID:
VC0038255
InChI:
InChI=1S/C20H30O4/c1-3-4-5-6-7-10-13-18(16-21)19(17(2)22)14-11-8-9-12-15-20(23)24/h7-8,10-11,13,16,19H,3-6,9,12,14-15H2,1-2H3,(H,23,24)/b10-7-,11-8+,18-13-/t19-/m0/s1
SMILES:
CCCCCC=CC=C(C=O)C(CC=CCCCC(=O)O)C(=O)C
Molecular Formula:
C20H30O4
Molecular Weight:
334.4 g/mol
anhydrolevuglandin E2
CAS No.: 121843-91-2
Main Products
VCID: VC0038255
Molecular Formula: C20H30O4
Molecular Weight: 334.4 g/mol
| CAS No. | 121843-91-2 |
|---|---|
| Product Name | anhydrolevuglandin E2 |
| Molecular Formula | C20H30O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | (5E,8R,9E,11Z)-8-acetyl-9-formylheptadeca-5,9,11-trienoic acid |
| Standard InChI | InChI=1S/C20H30O4/c1-3-4-5-6-7-10-13-18(16-21)19(17(2)22)14-11-8-9-12-15-20(23)24/h7-8,10-11,13,16,19H,3-6,9,12,14-15H2,1-2H3,(H,23,24)/b10-7-,11-8+,18-13-/t19-/m0/s1 |
| Standard InChIKey | MJHZHXOYFNMTIG-XVEPUDQLSA-N |
| Isomeric SMILES | CCCCC/C=C\C=C(\C=O)/[C@@H](C/C=C/CCCC(=O)O)C(=O)C |
| SMILES | CCCCCC=CC=C(C=O)C(CC=CCCCC(=O)O)C(=O)C |
| Canonical SMILES | CCCCCC=CC=C(C=O)C(CC=CCCCC(=O)O)C(=O)C |
| Synonyms | anhydrolevuglandin E2 |
| PubChem Compound | 6443956 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume